Cas no 101528-18-1 (1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac)

1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac structure
101528-18-1 structure
Product Name:1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac
CAS No:101528-18-1
MF:C22H30O11
MW:470.467008113861
CID:6686444
Update Time:2024-03-02

1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac Chemical and Physical Properties

Names and Identifiers

    • 1,4,5,8,10,13-Hexahydroxy-7(11)-cadinen-12,6-olide; (1β,4α,5β,6β,8α,10α)-form, 13-Me ether, 5,8,10-tri-Ac
    • Inchi: 1S/C22H30O11/c1-11(23)30-15-9-20(5,32-13(3)25)21(28)8-7-19(4,27)18(31-12(2)24)22(21)16(15)14(10-29-6)17(26)33-22/h15,18,27-28H,7-10H2,1-6H3
    • InChI Key: VQMMSXZZPVPGAY-UHFFFAOYSA-N
    • SMILES: COCC1C(=O)OC23C(CCC(C2OC(=O)C)(O)C)(O)C(OC(=O)C)(C)CC(OC(=O)C)C=13

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • XLogP3: -0.308
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd